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Compound of Interest

Compound Name:
PENTAFLUOROPHENYLPROPYL

METHYLDICHLOROSILANE

CAS No.: 1220126-66-8

Cat. No.: B572568 Get Quote

CAS 1220126-66-8 | High-Selectivity Fluorinated
Silane[1]
Executive Summary & Chemical Identity
Pentafluorophenylpropylmethyldichlorosilane (CAS 1220126-66-8) is a specialized

organosilane coupling agent featuring a fluorinated aromatic ring linked to a reactive

dichlorosilane head via a propyl spacer.[1] Unlike standard alkyl or phenyl silanes, the electron-

deficient pentafluorophenyl (PFP) group imparts unique selectivity in chromatographic

separations and extreme hydrophobicity in surface engineering.

This guide details the physicochemical properties, synthesis, reaction mechanisms, and

validated protocols for deploying this silane in high-performance liquid chromatography (HPLC)

stationary phase manufacturing and advanced surface modification.
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Property Data

CAS Number 1220126-66-8

Chemical Formula C₁₀H₉Cl₂F₅Si

Molecular Weight 323.16 g/mol

IUPAC Name
Dichloro(methyl)[3-(2,3,4,5,6-

pentafluorophenyl)propyl]silane

Appearance Colorless to light yellow liquid

Boiling Point 128-129°C @ 20 mmHg

Density 1.378 g/mL (25°C)

Refractive Index 1.453

Hydrolytic Sensitivity
High (Rapidly evolves HCl upon contact with

moisture)

Synthesis & Manufacturing
The synthesis of Pentafluorophenylpropylmethyldichlorosilane is achieved via platinum-

catalyzed hydrosilylation. This process ensures the regioselective addition of

methyldichlorosilane across the double bond of allylpentafluorobenzene.

Reaction Pathway
The reaction typically utilizes Karstedt’s catalyst (Pt(0)-divinyltetramethyldisiloxane complex) to

prevent the formation of isomeric byproducts. The propyl linker is critical; it isolates the silicon

atom from the strong electron-withdrawing effects of the perfluorinated ring, thereby stabilizing

the Si-C bond against hydrolytic cleavage.
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Figure 1: Platinum-catalyzed synthesis via hydrosilylation of allylpentafluorobenzene.[2]

Mechanism of Action: Surface Silanization
The primary application of CAS 1220126-66-8 is the functionalization of silica surfaces

(chromatographic beads or glass substrates). The methyldichloro functionality allows for the

formation of a robust siloxane network or "polymeric" bonding, distinct from the monolayers

formed by monochloro silanes.

Step-by-Step Bonding Mechanism
Hydrolysis: In the presence of trace water, the Si-Cl bonds hydrolyze to form reactive silanols

(Si-OH), releasing HCl.

Condensation: The silane silanols react with surface silanols on the substrate (and potentially

with each other), forming stable siloxane (Si-O-Si) bridges.

Curing: Thermal treatment drives the reaction to completion, crosslinking the layer and

removing residual water.

Chromatographic Selectivity (The "Fluoro-Flash")
In HPLC, the PFP phase offers orthogonal selectivity to C18 phases.

-

Interactions: The electron-deficient fluorine ring acts as a strong

-acceptor, retaining electron-rich analytes (e.g., aromatics, nitro-compounds).
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Dipole-Dipole: Strong dipoles allow separation of polar compounds.

Shape Selectivity: The rigid planar ring structure discriminates between positional isomers

(e.g., ortho, meta, para).
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Figure 2: Mechanism of silanization and subsequent analyte interaction on silica.

Experimental Protocol: Surface Modification
Directive: This protocol uses anhydrous conditions to prevent bulk polymerization of the

dichlorosilane before it reaches the surface. A base (pyridine) is required to neutralize the

evolved HCl.

Materials Required
Silane: Pentafluorophenylpropylmethyldichlorosilane (CAS 1220126-66-8).[1]
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Substrate: Activated Silica Gel (HPLC grade) or Glass slides (Piranha cleaned).

Solvent: Anhydrous Toluene (dried over molecular sieves).

Scavenger: Anhydrous Pyridine or Imidazole.

Step-by-Step Methodology
Substrate Activation:

Dry the silica substrate at 120°C under vacuum for 4 hours to remove physisorbed water

while retaining surface silanols.

Reaction Setup:

In a glovebox or under dry nitrogen, prepare a 2% (v/v) solution of the silane in anhydrous

toluene.

Add 1.1 equivalents of pyridine relative to the silane (to neutralize HCl).

Silanization:

Immerse the substrate in the solution.

Reflux at 110°C for 4–6 hours (for silica gel) or incubate at room temperature for 24 hours

(for delicate substrates).

Note: The dichlorosilane functionality may form vertical polymerization (building thickness)

if trace water is present. Maintain strict anhydrous conditions for monolayer control.

Washing & Curing:

Decant the reaction mixture.

Wash sequentially with Toluene

Methanol

Dichloromethane (3x each).
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Cure the substrate in an oven at 100°C for 1 hour to finalize Si-O-Si bond formation.

Applications in Drug Development & Research
The unique properties of CAS 1220126-66-8 drive its use in critical separation and material

challenges.

Application Field Specific Use Case Mechanism

HPLC / UHPLC

Separation of Taxanes,

Steroids, and Halogenated

Drugs

PFP phases separate

compounds that co-elute on

C18 by leveraging electron-

donor/acceptor interactions.

Metabolomics
Analysis of Isobaric

Metabolites

High shape selectivity

distinguishes between

positional isomers of

metabolites.

Surface Engineering Oleophobic Coatings

The low surface energy of the

C6F5 group repels both water

and oils, useful for anti-fouling

medical devices.

Synthesis Fluoro-Silicone Precursors

Intermediate for synthesizing

specialized fluorinated silicone

elastomers with high chemical

resistance.

Safety & Handling (HCl Evolution)
Warning: Chlorosilanes release hydrogen chloride (HCl) gas immediately upon contact with

moisture.

Engineering Controls: Always handle in a fume hood or glovebox.

PPE: Wear chemical-resistant gloves (Nitrile/Neoprene), safety goggles, and a lab coat.
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Storage: Store under nitrogen or argon in a cool, dry place. Moisture ingress will degrade the

reagent, turning it cloudy (polymerization).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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